Cas no 681280-10-4 (N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide
• CAS No: 681280-10-4
• MF: C₁₉H₂₀N₂OS
• MW: 324.439903259277
• CID: 6565975
• Update Time: 2025-06-13

N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide
• Acetamide, N-(3,5-dimethylphenyl)-2-[(1-methyl-1H-indol-3-yl)thio]-

• Inchi： 1S/C19H20N2OS/c1-13-8-14(2)10-15(9-13)20-19(22)12-23-18-11-21(3)17-7-5-4-6-16(17)18/h4-11H,12H2,1-3H3,(H,20,22)
• InChI Key： NRXWVVNGFINKMY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CSC1C2=C(N(C)C=1)C=CC=C2

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 544.3±45.0 °C(Predicted)
• pka: 13.70±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide

Introduction to N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 681280-10-4)

N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide is a specialized chemical compound with a molecular formula that reflects its intricate structural composition. This compound, identified by the CAS number 681280-10-4, has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. The presence of both aromatic and heterocyclic moieties in its structure suggests a high degree of molecular complexity, which is often associated with compounds exhibiting promising pharmacological properties.

The compound's structure consists of a sulfanylacetamide moiety linked to a 3,5-dimethylphenyl group and a 1-methyl-1H-indol-3-yl group. This arrangement of functional groups provides a rich framework for interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development. The sulfanylacetamide group is particularly noteworthy, as it is known to participate in various biochemical pathways and can serve as a key interaction point with enzymes and receptors.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural diversity of organic compounds. N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide stands out in this context due to its unique combination of functional groups. The 3,5-dimethylphenyl moiety contributes to the compound's lipophilicity, which can enhance its ability to cross biological membranes, while the 1-methyl-1H-indol-3-yl group introduces a level of complexity that may be crucial for achieving specific biological effects.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that derivatives of sulfanylacetamides have shown promise in modulating inflammatory pathways and neurotransmitter systems. The specific arrangement of atoms in N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide may enable it to interact with target proteins in a manner that is both selective and potent. This has opened up new avenues for exploring its therapeutic potential, particularly in areas such as pain management and neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide. These methods often include palladium-catalyzed cross-coupling reactions, which are essential for forming the carbon-carbon bonds that define its structure. The use of such sophisticated techniques underscores the compound's complexity and highlights the expertise required for its preparation.

Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have revealed interesting interactions with various biological targets, suggesting that N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide may possess multiple mechanisms of action. These findings are particularly intriguing given the compound's structural similarity to known bioactive molecules. Further investigation into its pharmacodynamics will be crucial for understanding how it exerts its effects at the molecular level.

The potential therapeutic applications of N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide are broad and diverse. Preclinical studies have hinted at its efficacy in models of inflammation and pain perception, making it a promising candidate for further development into a novel therapeutic agent. Additionally, its unique structural features may make it useful in addressing other conditions where modulation of neurotransmitter systems is desired. The ongoing research into this compound underscores its significance as a potential breakthrough in medicinal chemistry.

In conclusion, N-(3,5-dimethylphenyl)-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 681280-10-4) represents a significant advancement in the field of pharmaceutical research. Its complex structure and unique functional groups provide a strong foundation for further exploration into its biological activities and therapeutic potential. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for contributing to the development of innovative treatments for various diseases.